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Compound of Interest

Compound Name: 3,5-Dichloro-4-fluorobenzaldehyde

Cat. No.: B180449 Get Quote

An In-depth Technical Guide to 3,5-Dichloro-4-fluorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dichloro-4-fluorobenzaldehyde is a halogenated aromatic aldehyde of significant interest

in synthetic organic chemistry. Its unique substitution pattern, featuring two chlorine atoms and

a fluorine atom on the benzene ring, imparts distinct chemical reactivity, making it a valuable

intermediate in the synthesis of a variety of complex molecules. This technical guide provides a

comprehensive overview of the physical and chemical properties of 3,5-Dichloro-4-
fluorobenzaldehyde, along with relevant experimental methodologies and potential

applications, particularly in the fields of medicinal chemistry and materials science.

Physicochemical Properties
The physical and chemical properties of 3,5-Dichloro-4-fluorobenzaldehyde are summarized

in the table below. It is important to note that while some properties have been experimentally

determined, others are based on computational predictions.

Table 1: Physical and Chemical Properties of 3,5-Dichloro-4-fluorobenzaldehyde
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Property Value Source/Reference

IUPAC Name
3,5-dichloro-4-

fluorobenzaldehyde
[1]

Synonyms
Benzaldehyde, 3,5-dichloro-4-

fluoro-
[2]

CAS Number 117820-80-1 [1][3]

Molecular Formula C₇H₃Cl₂FO [1][3]

Molecular Weight 193.00 g/mol [1][3]

Appearance Off-White Powder [4]

Melting Point No experimental data available

Boiling Point 254.9 ± 35.0 °C (Predicted) [5]

Density 1.493 ± 0.06 g/cm³ (Predicted) [5]

Purity ≥98% [3]

Solubility

No direct experimental data

available. A related compound,

3,5-dichloro-4-

hydroxybenzaldehyde, is

soluble in organic solvents like

ethanol and DMSO, with

limited water solubility.[6]

InChI
InChI=1S/C7H3Cl2FO/c8-5-1-

4(3-11)2-6(9)7(5)10/h1-3H
[1]

SMILES C1=C(C=C(C(=C1Cl)F)Cl)C=O [1]

Synthesis and Reactivity
Synthesis
A common method for the synthesis of fluorinated benzaldehydes from their chlorinated

precursors is through a halogen-exchange reaction.[7] While a specific detailed protocol for
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3,5-Dichloro-4-fluorobenzaldehyde is not readily available in the reviewed literature, a

plausible synthetic route can be inferred from the synthesis of analogous compounds, such as

3-chloro-4-fluorobenzaldehyde from 3,4-dichlorobenzaldehyde.

This reaction typically involves heating the chlorinated precursor with a fluoride salt, such as

potassium fluoride, in the presence of a phase-transfer catalyst.

Hypothetical Synthesis Workflow:
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Hypothetical Synthesis of 3,5-Dichloro-4-fluorobenzaldehyde

Starting Material:
3,4,5-Trichlorobenzaldehyde

Halogen-Exchange Reaction

Reagents:
Potassium Fluoride (KF)
Phase-Transfer Catalyst

Conditions:
High Temperature

Anhydrous Solvent (e.g., DMF, Sulfolane)

Reaction Work-up:
- Quenching
- Extraction
- Washing

Purification:
- Distillation or

- Column Chromatography

Final Product:
3,5-Dichloro-4-fluorobenzaldehyde
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Biological Activity of a Related Compound

Porostereum spadiceum
(Mushroom)

Produces
3,5-dichloro-4-methoxybenzaldehyde

Demonstrates
Antimicrobial Activity

Plant-Pathogenic Bacteria Plant-Pathogenic Fungi Potential Implication for
3,5-Dichloro-4-fluorobenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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